Cas no 116656-77-0 (2-(4-prop-1-en-2-ylphenyl)ethanol)

• Product Name: 2-(4-prop-1-en-2-ylphenyl)ethanol
• CAS No: 116656-77-0
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• CID: 2614935
• PubChem ID: 71339248
• Update Time: 2025-04-21

2-(4-prop-1-en-2-ylphenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(4-prop-1-en-2-ylphenyl)ethanol
• 2-[4-(Prop-1-en-2-yl)phenyl]ethan-1-ol
• 116656-77-0
• SCHEMBL13619944
• DTXSID30766723

• Inchi： 1S/C11H14O/c1-9(2)11-5-3-10(4-6-11)7-8-12/h3-6,12H,1,7-8H2,2H3
• InChI Key： PZYUHNJHJJUFBE-UHFFFAOYSA-N
• SMILES： OCCC1C=CC(C(=C)C)=CC=1

Computed Properties

• Exact Mass: 162.104465066Da
• Monoisotopic Mass: 162.104465066Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų